Cas no 1461713-85-8 (3-ethyl-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one)

• Product Name: 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one
• CAS No: 1461713-85-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5170523
• PubChem ID: 75480675
• Update Time: 2025-11-06

3-ethyl-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidin-4(3H)-one, 3-ethyl-5,6,7,8-tetrahydro-
• 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one

• Inchi： 1S/C9H13N3O/c1-2-12-6-11-8-5-10-4-3-7(8)9(12)13/h6,10H,2-5H2,1H3
• InChI Key： WOPBCXIYUHGIAN-UHFFFAOYSA-N
• SMILES： C1N(CC)C(=O)C2CCNCC=2N=1

Additional information on 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido3,4-dpyrimidin-4-one

Comprehensive Overview of 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1461713-85-8)

The compound 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 1461713-85-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This pyrido-pyrimidinone derivative is characterized by its fused bicyclic ring system, which is a common scaffold in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one is often discussed in the context of cancer research, as its core structure is analogous to known anticancer agents. Its ethyl substitution at the 3-position enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability.

The synthesis of CAS No. 1461713-85-8 typically involves multi-step organic reactions, including cyclization and functional group transformations. Chemists employ techniques such as microwave-assisted synthesis or catalytic hydrogenation to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

From a commercial perspective, 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one is supplied by specialized chemical manufacturers catering to the life sciences sector. Its pricing and availability fluctuate based on raw material costs and patent landscapes. Companies often seek custom synthesis services to produce derivatives for proprietary research, highlighting its versatility in medicinal chemistry.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. Its biodegradability and ecotoxicity profiles are subjects of ongoing study, aligning with the broader industry focus on green chemistry principles.

In the context of artificial intelligence (AI) and computational drug design, CAS No. 1461713-85-8 serves as a valuable template for molecular docking simulations. Researchers leverage machine learning algorithms to predict its binding affinities with target proteins, accelerating the identification of potential therapeutic candidates. This intersection of cheminformatics and experimental validation underscores its relevance in modern drug development pipelines.

Frequently asked questions about this compound include its solubility in common organic solvents, stability under various pH conditions, and compatibility with high-throughput screening assays. Such queries reflect the practical challenges faced by scientists optimizing its use in drug formulation. Additionally, its intellectual property status is a hot topic, as patent filings influence its accessibility for academic and industrial research.

In summary, 3-ethyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one represents a promising candidate for further investigation in drug discovery. Its structural features, combined with evolving biotechnological tools, position it at the forefront of innovation in personalized medicine. As research progresses, this compound may unlock new therapeutic avenues, addressing unmet medical needs in oncology and beyond.